Cas no 2098015-88-2 (1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid
• CAS No: 2098015-88-2
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5725194
• PubChem ID: 91812141
• Update Time: 2025-06-15

1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026713698
• 2098015-88-2
• F1967-2501
• 1-(6-methoxypyridazin-4-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(6-methoxy-4-pyridazinyl)-
• 1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C11H15N3O3/c1-17-10-6-9(7-12-13-10)14-4-2-8(3-5-14)11(15)16/h6-8H,2-5H2,1H3,(H,15,16)
• InChI Key： PEZSGCBYZIDCCM-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=CN=NC(=C2)OC)CC1)=O

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 521.7±50.0 °C(Predicted)
• pka: 4.32±0.20(Predicted)

Additional information on 1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid (CAS No. 2098015-88-2)

1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid (CAS No. 2098015-88-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a methoxypyridazine moiety with a piperidine-4-carboxylic acid backbone, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2098015-88-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for pyridazine derivatives has surged, driven by their potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The 6-methoxypyridazin-4-yl group in this compound enhances its binding affinity to biological targets, while the piperidine-4-carboxylic acid fragment contributes to improved solubility and metabolic stability. These attributes align with current trends in fragment-based drug design (FBDD) and computational chemistry, where researchers prioritize scaffolds with balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, CAS 2098015-88-2 is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr) strategies. Its carboxylic acid functionality allows for further derivatization, such as amide formation or esterification, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for addressing challenges in medicinal chemistry optimization, particularly in optimizing bioavailability and target selectivity.

The compound’s relevance extends to agrochemical innovation, where methoxypyridazine derivatives are explored as eco-friendly pesticides. With growing interest in sustainable agriculture, researchers investigate its potential to replace traditional neurotoxic agents while maintaining efficacy against pests. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary value, frequently highlighted in patents and peer-reviewed journals.

Analytical characterization of 1-(6-Methoxypyridazin-4-yl)piperidine-4-carboxylic acid typically involves techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods confirm purity and structural integrity, critical for regulatory submissions and industrial-scale production. The compound’s stability under varying pH conditions also makes it suitable for formulation development, a key consideration in preclinical research.

Emerging applications include its role in proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in targeted protein degradation. The piperidine-4-carboxylic acid segment can serve as a linker to connect E3 ligase ligands with target protein binders, addressing previously "undruggable" targets. This aligns with the rise of AI-driven drug discovery, where such scaffolds are computationally screened for optimal properties.

In summary, CAS 2098015-88-2 represents a multifaceted building block with expanding utility across life sciences. Its integration into high-throughput screening libraries and green chemistry initiatives reflects the evolving priorities of modern R&D. As industries pivot toward precision medicine and sustainable solutions, this compound is poised to remain a focal point in innovation pipelines.